Cas no 28082-50-0 (2''-Chloro-5''-nitroacetophenone)

2''-Chloro-5''-nitroacetophenone structure
28082-50-0 structure
Product Name:2''-Chloro-5''-nitroacetophenone
CAS No:28082-50-0
MF:C8H6ClNO3
MW:199.591141223907
CID:251747
Update Time:2024-01-26

2''-Chloro-5''-nitroacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2''-Chloro-5''-nitroacetophenone
    • Inchi: 1S/C8H6ClNO3/c1-5(11)7-4-6(10(12)13)2-3-8(7)9/h2-4H,1H3
    • InChI Key: PNXVQYABDFYOFY-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC([N+]([O-])=O)=CC=C1Cl)C

Computed Properties

  • Exact Mass: 199.004
  • Monoisotopic Mass: 199.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 62.9A^2

Experimental Properties

  • Density: 1.378
  • Boiling Point: 244.8 °C at 760 mmHg
  • Flash Point: 101.8 °C
  • Refractive Index: 1.573
  • PSA: 62.89000
  • LogP: 2.97400
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